N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide

• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C23H29N3O2/c1-28-22-8-3-2-7-21(22)26-15-13-25(14-16-26)12-11-23(27)24-20-10-9-18-5-4-6-19(18)17-20/h2-3,7-10,17H,4-6,11-16H2,1H3,(H,24,27)
• InChI Key: LQQHUHCABQMIPJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCC(=O)NC3=CC4=C(CCC4)C=C3

Description

N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, also known as GSK-3 inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. The compound is a potent inhibitor of glycogen synthase kinase 3 (GSK-3), an enzyme that plays a crucial role in various cellular processes, including cell differentiation, apoptosis, and metabolism.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been extensively studied for its potential therapeutic applications. The compound has been shown to have neuroprotective effects and is being investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the compound has been shown to have anti-inflammatory effects and is being studied for its potential in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide is a potent inhibitor of glycogen synthase kinase 3 (N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide), an enzyme that plays a crucial role in various cellular processes. N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide is involved in the regulation of the Wnt signaling pathway, which is important for cell differentiation and proliferation. By inhibiting N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide can modulate the Wnt signaling pathway and promote cell survival and differentiation.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been shown to have a number of biochemical and physiological effects. The compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. Additionally, the compound has been shown to increase the levels of cyclic AMP (cAMP), a signaling molecule that is important for cell signaling and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide in lab experiments is its potent inhibition of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, which makes it a useful tool for studying the Wnt signaling pathway and its role in cellular processes. However, one limitation of using the compound is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide. One direction is the further investigation of the compound's potential therapeutic applications, particularly in the treatment of neurodegenerative and inflammatory diseases. Another direction is the study of the compound's potential off-target effects and the development of more specific inhibitors of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide. Additionally, the compound's potential use in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide involves several steps. The first step is the preparation of 2,3-dihydro-1H-inden-5-amine, which is then reacted with 4-(2-methoxyphenyl)piperazine to form N-(2,3-dihydro-1H-inden-5-yl)-4-(2-methoxyphenyl)piperazine. This compound is then reacted with 3-bromopropanoic acid to form N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide.